Visible-light-induced iron-catalyzed reduction of nitroarenes to anilines†
Chemical Communications Pub Date: 2023-11-06 DOI: 10.1039/D3CC04324J
Abstract
An efficient visible-light-induced iron-catalyzed reduction of nitroarenes to anilines by using N-ethylmorpholine (NEM) as a reductant under mild conditions has been developed. The reaction proceeds with photosensitizer-free conditions and features good to excellent yields and broad functional group tolerance. Preliminary mechanistic investigations showed that this reaction was conducted via ligand-to-metal (NEM to Fe3+) charge transfer and nitro triplet biradical-induced hydrogen atom transfer processes.
Recommended Literature
- [1] The effects of dietary selenomethionine on tissue-specific accumulation and toxicity of dietary arsenite in rainbow trout (Oncorhynchus mykiss) during chronic exposure†
- [2] Sample preparation procedures for accurate and precise isotope analysis of Pb in peat by multiple collector (MC)-ICP-MS†‡
- [3] Defining oxyanion reactivities in base-promoted glycosylations†‡
- [4] One-step bioengineering of magnetic nanoparticles via a surface diazo transfer/azide–alkyne click reaction sequence†
- [5] Tortuosity and mass transfer limitations in industrial hydrotreating catalysts: effect of particle shape and size distribution†
- [6] First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†
- [7] Zn-MOFs containing flexible α,ω-alkane (or alkene)-dicarboxylates with 1,2-bis(4-pyridyl)ethylene: comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands†
- [8] Selective hydrogenation of 5-hydroxymethylfurfural to 2,5-bis-(hydroxymethyl)furan using Pt/MCM-41 in an aqueous medium: a simple approach†
- [9] Unusual Rh nanocrystal morphology control by hetero-epitaxially growing Rh on Au@Pt nanowires with numerous vertical twinning boundaries†
- [10] Hydroxyapatite, an exceptional catalyst for the gas-phase deoxygenation of bio-oil by aldol condensation†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 141807-57-0
-
CAS no.: 10294-48-1